Cas no 415684-38-7 (H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH)
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH Chemical and Physical Properties
Names and Identifiers
-
- 2: PN: WO0233115 PAGE: 50 claimed sequence
- H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH
-
- Inchi: 1S/C62H93N19O23/c1-29(2)16-37(76-52(94)35(63)18-32-10-12-34(83)13-11-32)55(97)72-31(5)51(93)75-40(20-48(87)88)53(95)68-24-46(85)74-42(22-50(91)92)58(100)77-38(17-30(3)4)56(98)78-39(19-33-23-66-28-71-33)57(99)80-43(27-82)59(101)79-41(21-49(89)90)54(96)70-26-47(86)81-15-7-9-44(81)60(102)69-25-45(84)73-36(61(103)104)8-6-14-67-62(64)65/h10-13,23,28-31,35-44,82-83H,6-9,14-22,24-27,63H2,1-5H3,(H,66,71)(H,68,95)(H,69,102)(H,70,96)(H,72,97)(H,73,84)(H,74,85)(H,75,93)(H,76,94)(H,77,100)(H,78,98)(H,79,101)(H,80,99)(H,87,88)(H,89,90)(H,91,92)(H,103,104)(H4,64,65,67)/t31-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-/m0/s1
- InChI Key: WLMFVYCMJXTASO-MKONGDQZSA-N
- SMILES: O=C([C@@H]1CCCN1C(CNC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H](CC1=CN=CN1)NC([C@H](CC(C)C)NC([C@H](CC(=O)O)NC(CNC([C@H](CC(=O)O)NC([C@H](C)NC([C@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)NCC(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O
Computed Properties
- Hydrogen Bond Donor Count: 23
- Hydrogen Bond Acceptor Count: 31
- Heavy Atom Count: 111
- Rotatable Bond Count: 45
- Complexity: 3160
- Topological Polar Surface Area: 716
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB545435-1 mg |
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH Trifluoroacetate; . |
415684-38-7 | 1mg |
€422.80 | 2023-06-14 | ||
| abcr | AB545435-5 mg |
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH Trifluoroacetate; . |
415684-38-7 | 5mg |
€1307.40 | 2023-06-14 | ||
| abcr | AB545435-1mg |
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH Trifluoroacetate; . |
415684-38-7 | 1mg |
€551.70 | 2025-04-18 | ||
| abcr | AB545435-5mg |
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH Trifluoroacetate; . |
415684-38-7 | 5mg |
€1659.10 | 2025-04-18 |
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH
Introduction to H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH (CAS No 415684-38-7)
H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH is a synthetic peptide that has garnered significant attention in the field of chemical and biomedical research. This peptide, with its specific sequence and structure, exhibits a range of potential biological activities that make it a valuable tool for both academic study and pharmaceutical development. The compound is characterized by its unique amino acid composition, which includes tyrosine (Tyr), leucine (Leu), alanine (Ala), aspartic acid (Asp), glycine (Gly), histidine (His), serine (Ser), proline (Pro), and arginine (Arg), each contributing to its overall functionality.
The molecular structure of this peptide is meticulously designed to mimic natural bioactive sequences found in proteins. This design approach has been increasingly employed in the development of therapeutic agents due to the ability of peptides to interact with biological targets in a highly specific manner. The use of such synthetic peptides allows researchers to explore the mechanisms of various biological processes without the ethical concerns associated with animal testing.
One of the most compelling aspects of H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH is its potential role in modulating immune responses. Recent studies have highlighted the importance of peptides in regulating immune cell function and cytokine production. The specific sequence of this peptide has been shown to interact with receptors on immune cells, potentially leading to enhanced phagocytic activity and improved clearance of pathogens. This makes it a promising candidate for developing novel immunomodulatory therapies.
Furthermore, the peptide's structure suggests that it may have applications in the field of anti-inflammatory treatments. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory pathways, H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH could help mitigate inflammatory responses and reduce tissue damage associated with these conditions. Preliminary in vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, indicating its therapeutic potential.
The role of this peptide in cellular signaling pathways is another area of active research. Peptides can act as signaling molecules or modulators of existing signaling cascades, influencing various cellular processes such as proliferation, differentiation, and apoptosis. The presence of multiple charged amino acids like aspartic acid and histidine in the sequence suggests that it may interact with intracellular signaling proteins, thereby altering cellular behavior. This capability makes it a valuable tool for studying complex biological networks and developing targeted therapies for diseases like cancer and neurodegenerative disorders.
In addition to its biological activities, H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH has practical implications in drug delivery systems. Peptides can be engineered to enhance the bioavailability and targeted delivery of other therapeutic agents. By incorporating this peptide into drug formulations, researchers aim to improve the efficacy and reduce side effects associated with conventional treatments. The unique properties of this peptide make it an attractive candidate for developing novel drug delivery platforms.
The synthesis and characterization of this peptide are also significant from a chemical perspective. The process involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) are often employed to achieve these objectives. The resulting peptide is then subjected to rigorous analytical methods like high-performance liquid chromatography (HPLC) and mass spectrometry to confirm its identity and quality.
Recent advancements in computational chemistry have further enhanced the design and optimization of peptides like H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH. Molecular modeling techniques allow researchers to predict how the peptide will behave in different environments and interact with biological targets before conducting experimental studies. This approach not only saves time but also reduces the need for extensive trial-and-error experimentation.
The therapeutic potential of this peptide is also supported by its stability under various conditions. Peptides are often sensitive to degradation by enzymes such as proteases, which can limit their effectiveness in vivo. However, modifications can be made to enhance stability while maintaining biological activity. These modifications include glycosylation or incorporating unnatural amino acids that resist enzymatic breakdown.
In conclusion, H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH represents a significant advancement in synthetic peptide technology with broad applications in biomedical research and drug development. Its unique amino acid sequence endows it with diverse biological activities that make it a valuable tool for modulating immune responses, reducing inflammation, influencing cellular signaling pathways, and enhancing drug delivery systems. As research continues to uncover new applications for this peptide, its importance in advancing therapeutic strategies is likely to grow even further.
415684-38-7 (H-Tyr-Leu-Ala-Asp-Gly-Asp-Leu-His-Ser-Asp-Gly-Pro-Gly-Arg-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)